Cas no 1339191-70-6 ((1-Bromo-2-cyclohexylethyl)benzene)

• Product Name: (1-Bromo-2-cyclohexylethyl)benzene
• CAS No: 1339191-70-6
• MF: C₁₄H₁₉Br
• MW: 267.204663515091
• CID: 4589363
• Update Time: 2025-05-25

(1-Bromo-2-cyclohexylethyl)benzene Chemical and Physical Properties

Names and Identifiers

• (1-bromo-2-cyclohexylethyl)benzene
• (1-Bromo-2-cyclohexylethyl)benzene

• Inchi： 1S/C14H19Br/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h2,5-6,9-10,12,14H,1,3-4,7-8,11H2
• InChI Key： VTTKCESDLBTHPV-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1)CC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Additional information on (1-Bromo-2-cyclohexylethyl)benzene

Introduction to (1-Bromo-2-cyclohexylethyl)benzene

The compound with CAS No. 1339191-70-6, commonly referred to as (1-Bromo-2-cyclohexylethyl)benzene, is a fascinating organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom attached to a cyclohexane ring through an ethyl group, all linked to a benzene ring. The cyclohexane ring introduces rigidity and stability, while the bromine atom provides reactivity, making this compound a versatile building block in various chemical reactions.

Recent studies have highlighted the potential of (1-Bromo-2-cyclohexylethyl)benzene in the synthesis of advanced materials, particularly in the development of novel polymers and pharmaceutical intermediates. Researchers have explored its use in click chemistry reactions, where its bromine atom serves as an ideal leaving group for forming stable covalent bonds with other functional groups. This property has led to its application in the synthesis of bioactive molecules and nanomaterials.

The synthesis of (1-Bromo-2-cyclohexylethyl)benzene typically involves multi-step processes, including Friedel-Crafts alkylation and subsequent bromination. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the environmental footprint of its production.

In terms of physical properties, (1-Bromo-2-cyclohexylethyl)benzene exhibits a melting point of approximately -5°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be enhanced through appropriate functionalization.

One of the most promising applications of (1-Bromo-2-cyclohexylethyl)benzene lies in its use as an intermediate in drug discovery programs. Its ability to undergo nucleophilic substitution reactions allows for the incorporation of diverse functional groups, enabling the creation of bioactive compounds with potential therapeutic applications. Recent research has focused on its role in the synthesis of kinase inhibitors and other enzyme-targeting agents.

Moreover, (1-Bromo-2-cyclohexylethyl)benzene has found utility in materials science, particularly in the development of stimuli-responsive polymers. Its cyclohexane ring provides mechanical strength, while its bromine atom serves as a reactive site for cross-linking with other polymer chains. This dual functionality makes it an attractive candidate for applications in sensors, actuators, and drug delivery systems.

In conclusion, (1-Bromo-2-cyclohexylethyl)benzene is a multifaceted compound with significant potential across various chemical disciplines. Its unique structure, reactivity, and compatibility with modern synthetic methods position it as a valuable tool for researchers seeking to develop innovative materials and pharmaceuticals.